Cas no 860784-32-3 (1-METHYL-4-((3-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-5-YL)METHYL)-1,4-DIAZEPANE)

• Product Name: 1-METHYL-4-((3-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-5-YL)METHYL)-1,4-DIAZEPANE
• CAS No: 860784-32-3
• MF: C₁₆H₁₉F₃N₄O
• MW: 340.343473672867
• CID: 5271107
• Update Time: 2026-03-09

1-METHYL-4-((3-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-5-YL)METHYL)-1,4-DIAZEPANE Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-4-((3-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-5-YL)METHYL)-1,4-DIAZEPANE
• 1H-1,4-Diazepine, hexahydro-1-methyl-4-[[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]-

• Inchi： 1S/C16H19F3N4O/c1-22-6-3-7-23(9-8-22)11-14-20-15(21-24-14)12-4-2-5-13(10-12)16(17,18)19/h2,4-5,10H,3,6-9,11H2,1H3
• InChI Key： PQSJWVGENCUNJD-UHFFFAOYSA-N
• SMILES： CN1CCN(CC2ON=C(C3C=CC=C(C(F)(F)F)C=3)N=2)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-METHYL-4-((3-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-5-YL)METHYL)-1,4-DIAZEPANE

Compound CAS No 860784-32-3: 1-METHYL-4-((3-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-5-YL)METHYL)-1,4-DIAZEPANE

The compound with CAS No 860784-32-3, known as 1-METHYL-4-((3-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-5-YL)METHYL)-1,4-DIAZEPANE, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a trifluoromethyl group, a oxadiazole ring, and a diazepane framework. These structural elements contribute to its unique properties and reactivity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug design due to their ability to modulate biological targets effectively. The presence of the trifluoromethyl group further enhances the molecule's stability and lipophilicity, making it an attractive candidate for medicinal chemistry research. The diazepane ring adds rigidity to the structure, potentially influencing the compound's bioavailability and pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that typically includes the formation of the oxadiazole ring followed by its coupling with the diazepane moiety. Researchers have explored various methodologies to optimize the synthesis of similar compounds, focusing on improving yield and purity while minimizing environmental impact. These advancements have been documented in recent publications, emphasizing the importance of sustainable chemical practices.

In terms of applications, this compound has shown promise in preliminary biological assays targeting specific enzymes and receptors. Its ability to interact with these targets suggests potential uses in therapeutic areas such as oncology or neurodegenerative diseases. However, further in-depth studies are required to fully understand its mechanism of action and safety profile.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These tools provide detailed insights into the molecular architecture and help validate the synthetic pathways employed.

Looking ahead, ongoing research is exploring modifications to this compound's structure to enhance its pharmacological properties. For instance, variations in the substituents attached to the oxadiazole ring or adjustments to the diazepane framework could lead to improved efficacy or reduced side effects.

In conclusion, CAS No 860784-32-3 represents a cutting-edge molecule with significant potential in chemical and pharmaceutical research. Its unique structure and promising biological activity make it a focal point for future investigations aimed at advancing drug discovery and development.